1-(5-Chloro-2-hydroxy-4-methylphenyl)propan-1-one

• IUPAC Name: 1-(5-chloro-2-hydroxy-4-methylphenyl)propan-1-one
• InChI: InChI=1S/C10H11ClO2/c1-3-9(12)7-5-8(11)6(2)4-10(7)13/h4-5,13H,3H2,1-2H3
• InChI Key: OXDGCXYTPWZPNT-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=C(C(=C1)Cl)C)O
• Molecular Formula: C10H11ClO2
• DSSTOX Substance ID: DTXSID40639939
• Molecular Weight: 198.64 g/mol
• CAS No.: 22362-65-8

Description

1-(5-Chloro-2-hydroxy-4-methylphenyl)propan-1-one is a chemical compound used in scientific research for its various biochemical and physiological effects. This compound is synthesized through a specific method and has been studied extensively for its mechanism of action and potential applications in the future.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study by Čižmáriková et al. (2020) explored the synthesis of a series of (3-alkoxymethyl-4-hydroxyphenyl)propan-1-ones, including compounds structurally related to 1-(5-Chloro-2-hydroxy-4-methylphenyl)propan-1-one. These compounds were tested for antimicrobial activities against various human pathogens and their antioxidant activities were evaluated, demonstrating biological relevance in medical research (Čižmáriková et al., 2020).

Antimalarial Activity

• Research by Werbel et al. (1986) synthesized and studied the antimalarial activity of related compounds derived from substituted 1-phenyl-2-propanones, similar to this compound. This study found a correlation between the structure of these compounds and their antimalarial potency (Werbel et al., 1986).

X-ray Structures and Computational Studies

• Nycz et al. (2011) conducted X-ray structures and computational studies on cathinones, a class of compounds including this compound. This research provides insights into the molecular structure and properties, which are essential for understanding their potential applications (Nycz et al., 2011).

Structural Effects in Hydrolysis

• Kalyanam and Likhate (1987) studied the carbonyl-assisted intramolecular hydrolysis of aryl chloroalkyl ketones, closely related to this compound. This research highlights the significance of structural effects in chemical reactions involving similar compounds (Kalyanam & Likhate, 1987).

Synthesis routes and methods

Procedure details

The 4-chloro-3-methyl-phenol (2 g, 10 mmol) and the propionyl chloride (1.8 mL, 20. mmol) were combined and the mixture was heated at 60° C. for 2 hours. The reaction was concentrated in vacuo to remove excess propionyl chloride to give an oil. To this was added aluminum trichloride (2.7 g, 20. mmol) and the mixture was heated at 180° C. for 30 minutes. The reaction mixture was then cooled to room temperature and slowly quenched with 1 N HCl while cooling in an ice bath. The reaction was partitioned between EtOAc and water. The organic layer was washed with 1 N HCl, water, brine, dried over magnesium sulfate and concentrated to give the crude product as a dark oil. The product was purified by chromatography on silica gel eluting with hexane:EtOAc gradient to give 1-(5-chloro-2-hydroxy-4-methylphenyl)propan-1-one as a solid (1.5 g, 60%). LCMS calculated for C10H12ClO2 (M+H)+: m/z=199.0. found: 198.9.